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Cat. No.: B15563879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imidocarb is a carbanilide derivative with potent antiprotozoal activity, widely utilized in

veterinary medicine for the treatment and prophylaxis of babesiosis and other parasitic

infections in livestock and companion animals.[1] A thorough understanding of its chemical and

physical properties is fundamental for formulation development, pharmacokinetic and

pharmacodynamic studies, and the design of new therapeutic agents. This technical guide

provides a comprehensive analysis of the core chemical and physical characteristics of

Imidocarb, supported by structured data, and a visualization of the interplay between its key

properties.

Chemical Identity and Structure
Imidocarb's chemical structure is characterized by a central urea moiety linking two phenyl

rings, each substituted with a 4,5-dihydro-1H-imidazol-2-yl group.[2] This structure is pivotal to

its biological activity.
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Identifier Value Source

IUPAC Name
N,N′-Bis[3-(4,5-dihydro-1H-

imidazol-2-yl)phenyl]urea
[1]

CAS Number 27885-92-3 [1]

Chemical Formula C₁₉H₂₀N₆O [2]

Molecular Weight 348.41 g/mol

InChI Key
SCEVFJUWLLRELN-

UHFFFAOYSA-N

SMILES
O=C(Nc1cccc(c1)C2=NCCN2)

Nc1cccc(c1)C3=NCCN3

Physicochemical Properties
The physicochemical properties of a drug substance are critical determinants of its absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation

characteristics.
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Property Value
Experimental
Conditions/Notes

Source

Melting Point
>235°C

(decomposition)

Boiling Point
677.1°C at 760 mmHg

(Predicted)

Water Solubility 0.169 mg/mL ALOGPS prediction

Moderately soluble Qualitative description

Limited solubility
For Imidocarb

dipropionate

logP (Octanol-Water

Partition Coefficient)
2.22 ALOGPS prediction

1.62 ChemAxon prediction

0.4 XLogP3-AA prediction

pKa (Acid Dissociation

Constant)

Strongest Acidic:

11.38 Strongest

Basic: 9.54

ChemAxon prediction

13.81 ± 0.70

(Predicted)

Appearance
White to off-white

crystalline powder

Note on Imidocarb Dipropionate: Imidocarb is often used as its dipropionate salt, which has a

molecular formula of C₂₅H₃₂N₆O₅ and a molecular weight of 496.56 g/mol . The salt form

generally exhibits different solubility and melting point characteristics compared to the free

base. For instance, the melting point of Imidocarb dipropionate is reported as 203°C

(decomposition).

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15563879?utm_src=pdf-body
https://www.benchchem.com/product/b15563879?utm_src=pdf-body
https://www.benchchem.com/product/b15563879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise experimental methodologies for determining the fundamental physicochemical

properties of Imidocarb are not extensively detailed in publicly available literature. However,

these properties are typically determined using standardized protocols as outlined by major

pharmacopoeias (e.g., USP, Ph. Eur.) and OECD guidelines for the testing of chemicals.

A common analytical technique for the quantification of Imidocarb in biological matrices is

High-Performance Liquid Chromatography (HPLC). A published method for the determination

of Imidocarb residues in bovine liver and muscle involved HPLC analysis. Another study

details an HPLC method with diode-array detection for the assay of Imidocarb in bovine meat

and milk. This method utilized a reversed-phase C18 column with a mobile phase of 0.1%

trifluoroacetic acid and acetonitrile (85:15, v/v) and UV detection at 260 nm. Sample

preparation involved solid-phase extraction.

Interplay of Physicochemical Properties
The chemical and physical properties of Imidocarb are interconnected and collectively

influence its behavior in biological systems and its formulation requirements. The following

diagram illustrates these relationships.
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Logical Relationships of Imidocarb's Properties

Chemical Structure
(C19H20N6O)

Molecular Weight
(348.41 g/mol)

logP
(0.4 - 2.22)

pKa
(Acidic: 11.38, Basic: 9.54)

Chemical StabilityWater Solubility
(0.169 mg/mL)

Biological Absorption Pharmaceutical Formulation

Distribution in Tissues

Click to download full resolution via product page

Interplay of Imidocarb's Physicochemical Properties.

Conclusion
This technical guide provides a consolidated overview of the essential chemical and physical

properties of Imidocarb. The tabulated data offers a clear and concise reference for

researchers and professionals in the field of drug development. The provided visualization

highlights the critical relationships between these properties, which are paramount for

understanding the behavior of Imidocarb both in vitro and in vivo, and for the successful

development of effective and stable pharmaceutical formulations. Further research into the

experimental determination of these properties under various conditions would provide a more

complete profile of this important veterinary drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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